![molecular formula C₈H₁₁BrN₂ B1147185 2,3-Dihydroimidazo[1,2-a]pyridine hydrobromide CAS No. 38772-14-4](/img/structure/B1147185.png)
2,3-Dihydroimidazo[1,2-a]pyridine hydrobromide
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Overview
Description
2,3-Dihydroimidazo[1,2-a]pyridine hydrobromide (2,3-DHIP) is a novel chemical compound that has recently been the subject of intense scientific research. 2,3-DHIP has a wide range of applications, including use in laboratory experiments, drug development, and biochemical research.
Scientific Research Applications
Antimicrobial Agents : The synthesis of functionalized dihydroimidazo[1,2-a]pyridines demonstrates their potential as new classes of antimicrobial agents, particularly for their antibacterial and antifungal activities (Salhi et al., 2020).
Molecular Structure Analysis : The molecular structure of 2,3-dihydroimidazo[1,2-a]pyridine hydrochlorides has been studied, offering insights into their chemical properties and potential applications (Aliev et al., 2007).
Synthesis Methods : Research has been conducted on novel preparative methods for synthesizing 2,3-dihydroimidazo[1,2-a]pyrimidine, highlighting its versatility in chemical synthesis (Kochergin et al., 2001).
Crystallography : X-ray diffraction studies of crystalline 2-oxo-2,3-dihydroimidazo[1,2-a]pyridine hydrochloride provide detailed insights into its crystal structure, which is crucial for understanding its physical and chemical properties (Rybakov et al., 2000).
Catalytic Applications : 2,3-Dihydroimidazo[1,2-a]pyridines have been identified as a new class of enantioselective acyl transfer catalysts, useful in the kinetic resolution of alcohols (Birman et al., 2004).
Insecticidal Bioactivities : Synthesis of 2,3-dihydroimidazo[1,2-a]pyridin-5(1H)-one derivatives indicates potential insecticidal activities against various pests (Zhang et al., 2019).
Synthesis of Polychlorinated Imidazo[1,2-α]Pyridines : Research on the synthesis of polychlorinated imidazo[1,2-α]pyridines as analogs of chlorinated benzimidazoles suggests potential applications in developing new chemical compounds (Gudmundsson et al., 1997).
Medicinal Chemistry : The synthesis of 3-Aminomethyl-5-imino-8-nitro-2,3-dihydroimidazo[1,2-a]pyridines may be useful in medicinal chemistry, particularly in the search for small molecules that adapt to biological targets (Schmid et al., 2006).
Pharmaceutical Applications : A study on the antiaggregant activity of 3-(2-Aryl-2-oxoethyl)-3-methoxy-2-oxo-2,3-dihydroimidazo[1,2-a]pyridine hydrochlorides suggests its potential in pharmaceutical applications (Kataev et al., 2004).
Fluorescent Compounds Synthesis : The synthesis of highly fluorescent heterocyclic compounds, including derivatives of imidazo[1,2-a]pyridine, indicates their use in developing new fluorescent materials (Rahimizadeh et al., 2010).
Future Directions
Imidazo[1,2-a]pyridine derivatives have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against various diseases, and their development based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies have been discussed . This suggests potential future directions for the development of 2,3-Dihydroimidazo[1,2-a]pyridine hydrobromide and similar compounds.
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridine derivatives have been reported to exhibit significant activity against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tb (xdr-tb) . They have also been used as covalent anticancer agents .
Mode of Action
It’s known that imidazo[1,2-a]pyridine derivatives can act as covalent inhibitors, binding to their targets and modifying them . This covalent binding can lead to the inhibition of the target’s function, which can result in the desired therapeutic effects .
Biochemical Pathways
Imidazo[1,2-a]pyridine derivatives have been reported to exhibit significant activity against tuberculosis, suggesting they may affect the biochemical pathways associated with this disease .
Result of Action
Imidazo[1,2-a]pyridine derivatives have been reported to exhibit significant activity against tuberculosis and cancer, suggesting they may have cytotoxic effects on these disease cells .
Biochemical Analysis
Biochemical Properties
2,3-Dihydroimidazo[1,2-a]pyridine hydrobromide has been found to interact with various enzymes and proteins. For instance, it has been shown to have inhibitory activities against phosphatidylinositol 3-kinase (PI3K) and histone deacetylase (HDAC) . These interactions can influence the course of biochemical reactions, making this compound a valuable tool in biochemical research .
Cellular Effects
In cellular assays, this compound has demonstrated potent antiproliferative activities against certain cell lines, such as K562 and Hut78 . It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For example, it acts as an inhibitor for PI3K and HDAC, which can lead to changes in gene expression .
Properties
IUPAC Name |
2,3-dihydroimidazo[1,2-a]pyridine;hydrobromide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2.BrH/c1-2-5-9-6-4-8-7(9)3-1;/h1-3,5H,4,6H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIMUDWRKPYKTJN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C=CC=CC2=N1.Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.06 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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